Cas no 433956-92-4 ((2E)-3-(furan-2-yl)-N-4-(pyrrolidine-1-sulfonyl)phenylprop-2-enamide)

• Product Name: (2E)-3-(furan-2-yl)-N-4-(pyrrolidine-1-sulfonyl)phenylprop-2-enamide
• CAS No: 433956-92-4
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• CID: 5801418
• PubChem ID: 802479
• Update Time: 2025-08-10

(2E)-3-(furan-2-yl)-N-4-(pyrrolidine-1-sulfonyl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-furyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acrylamide
• (2E)-3-(furan-2-yl)-N-[4-(pyrrolidin-1-ylsulfonyl)phenyl]prop-2-enamide
• 2-Propenamide, 3-(2-furanyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-
• F1443-1666
• (2E)-3-(2-Furyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-2-propenamide #
• HMS1554I18
• (E)-3-(furan-2-yl)-N-(4-(pyrrolidin-1-ylsulfonyl)phenyl)acrylamide
• (2E)-3-(FURAN-2-YL)-N-[4-(PYRROLIDINE-1-SULFONYL)PHENYL]PROP-2-ENAMIDE
• RTLVLKCZHQSPIU-JXMROGBWSA-N
• 433956-92-4
• AKOS000491571
• (E)-3-(furan-2-yl)-N-(4-pyrrolidin-1-ylsulfonylphenyl)prop-2-enamide
• Propenamide, 3-(2-furyl)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-
• (2E)-3-(furan-2-yl)-N-4-(pyrrolidine-1-sulfonyl)phenylprop-2-enamide

• Inchi： 1S/C17H18N2O4S/c20-17(10-7-15-4-3-13-23-15)18-14-5-8-16(9-6-14)24(21,22)19-11-1-2-12-19/h3-10,13H,1-2,11-12H2,(H,18,20)
• InChI Key： RTLVLKCZHQSPIU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2CCCC2)(=O)=O)C=C1)(=O)C=CC1=CC=CO1

Computed Properties

• Exact Mass: 346.09872823g/mol
• Monoisotopic Mass: 346.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• pka: 12.72±0.70(Predicted)

Additional information on (2E)-3-(furan-2-yl)-N-4-(pyrrolidine-1-sulfonyl)phenylprop-2-enamide

(2E)-3-(furan-2-yl)-N-4-(pyrrolidine-1-sulfonyl)phenylprop-2-enamide (CAS No. 433956-92-4)

The compound (2E)-3-(furan-2-yl)-N-4-(pyrrolidine-1-sulfonyl)phenylprop-2-enamide, identified by the CAS registry number 433956-92-4, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of enamides, characterized by the presence of an enamine functional group. The molecule incorporates a furan ring, a pyrrolidine sulfonyl group, and a phenyl group, making it a versatile structure for further chemical modifications and biological evaluations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions, including coupling reactions and ring-forming processes. The incorporation of the furan moiety introduces electronic and steric effects that can influence the compound's reactivity and bioavailability. Similarly, the pyrrolidine sulfonyl group contributes to the molecule's solubility and stability, which are critical factors in drug design.

From a pharmacological perspective, this compound has shown promise in preliminary studies as a potential therapeutic agent. Its enamide structure suggests potential interactions with biological targets such as proteases or kinases, which are often implicated in various disease states. The phenyl group adds aromaticity to the molecule, enhancing its ability to interact with protein binding sites through π–π interactions.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. For instance, studies have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production process. These advancements not only enhance the scalability of the synthesis but also reduce environmental impact, aligning with current green chemistry principles.

In terms of applications, this compound serves as a valuable intermediate in organic synthesis. Its unique structure allows for further functionalization to create derivatives with enhanced biological activity or improved pharmacokinetic profiles. For example, substituting the furan ring with other heterocyclic groups could lead to novel compounds with distinct biological properties.

The integration of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Molecular docking studies have provided insights into its potential binding modes with target proteins, guiding further experimental investigations. Additionally, quantum mechanical calculations have shed light on its electronic structure and reactivity patterns.

Looking ahead, this compound represents a promising lead for drug discovery efforts targeting diseases such as cancer or inflammatory disorders. Its structural features make it an ideal candidate for exploring new therapeutic strategies that leverage small molecule interactions with complex biological systems.